Benzothiazolium, 2-(p-(dimethylamino)phenyl)-3,6-dimethyl-, chloride
Benzothiazolium, 2-(p-(dimethylamino)phenyl)-3,6-dimethyl-, chloride
Thioflavine T is an organic chloride salt having 2-[4-(dimethylamino)phenyl]-3,6-dimethyl-1,3-benzothiazol-3-ium as the counterion. It is widely used to visualise and quantify the presence of amyloids, both in vitro and in vivo. It has a role as a fluorochrome and a histological dye. It contains a thioflavin T cation.
Brand Name:
Vulcanchem
CAS No.:
2390-54-7
VCID:
VC0545218
InChI:
InChI=1S/C17H19N2S.ClH/c1-12-5-10-15-16(11-12)20-17(19(15)4)13-6-8-14(9-7-13)18(2)3;/h5-11H,1-4H3;1H/q+1;/p-1
SMILES:
CC1=CC2=C(C=C1)[N+](=C(S2)C3=CC=C(C=C3)N(C)C)C.[Cl-]
Molecular Formula:
C17H19ClN2S
Molecular Weight:
318.9 g/mol
Benzothiazolium, 2-(p-(dimethylamino)phenyl)-3,6-dimethyl-, chloride
CAS No.: 2390-54-7
Inhibitors
VCID: VC0545218
Molecular Formula: C17H19ClN2S
Molecular Weight: 318.9 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 2390-54-7 |
---|---|
Product Name | Benzothiazolium, 2-(p-(dimethylamino)phenyl)-3,6-dimethyl-, chloride |
Molecular Formula | C17H19ClN2S |
Molecular Weight | 318.9 g/mol |
IUPAC Name | 4-(3,6-dimethyl-1,3-benzothiazol-3-ium-2-yl)-N,N-dimethylaniline;chloride |
Standard InChI | InChI=1S/C17H19N2S.ClH/c1-12-5-10-15-16(11-12)20-17(19(15)4)13-6-8-14(9-7-13)18(2)3;/h5-11H,1-4H3;1H/q+1;/p-1 |
Standard InChIKey | JADVWWSKYZXRGX-UHFFFAOYSA-M |
SMILES | CC1=CC2=C(C=C1)[N+](=C(S2)C3=CC=C(C=C3)N(C)C)C.[Cl-] |
Canonical SMILES | CC1=CC2=C(C=C1)[N+](=C(S2)C3=CC=C(C=C3)N(C)C)C.[Cl-] |
Appearance | Solid powder |
Description | Thioflavine T is an organic chloride salt having 2-[4-(dimethylamino)phenyl]-3,6-dimethyl-1,3-benzothiazol-3-ium as the counterion. It is widely used to visualise and quantify the presence of amyloids, both in vitro and in vivo. It has a role as a fluorochrome and a histological dye. It contains a thioflavin T cation. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 2-(p-(dimethylamino)phenyl)-3,6-dimethylbenzothiazolium chloride thioflavin S thioflavin T thioflavine ThT (dye) |
Reference | 1: Schlein M. Insulin Formulation Characterization-the Thioflavin T Assays. AAPS J. 2017 Mar;19(2):397-408. doi: 10.1208/s12248-016-0028-6. Epub 2016 Dec 20. Review. PubMed PMID: 28000098. 2: Patel KA, Sethi R, Dhara AR, Roy I. Challenges with osmolytes as inhibitors of protein aggregation: Can nucleic acid aptamers provide an answer? Int J Biol Macromol. 2017 Jul;100:75-88. doi: 10.1016/j.ijbiomac.2016.05.014. Epub 2016 May 6. Review. PubMed PMID: 27156694. 3: Matías-Guiu JA, Oreja-Guevara C, Cabrera-Martín MN, Moreno-Ramos T, Carreras JL, Matías-Guiu J. Amyloid Proteins and Their Role in Multiple Sclerosis. Considerations in the Use of Amyloid-PET Imaging. Front Neurol. 2016 Mar 31;7:53. doi: 10.3389/fneur.2016.00053. eCollection 2016. Review. PubMed PMID: 27065425; PubMed Central PMCID: PMC4814935. 4: Xu MM, Ren WM, Tang XC, Hu YH, Zhang HY. Advances in development of fluorescent probes for detecting amyloid-β aggregates. Acta Pharmacol Sin. 2016 Jun;37(6):719-30. doi: 10.1038/aps.2015.155. Epub 2016 Mar 21. Review. PubMed PMID: 26997567; PubMed Central PMCID: PMC4954760. 5: Naiki H, Okoshi T, Ozawa D, Yamaguchi I, Hasegawa K. Molecular pathogenesis of human amyloidosis: Lessons from β2 -microglobulin-related amyloidosis. Pathol Int. 2016 Apr;66(4):193-201. doi: 10.1111/pin.12394. Epub 2016 Mar 11. Review. PubMed PMID: 26969800. 6: Radko SP, Khmeleva SA, Suprun EV, Kozin SA, Bodoev NV, Makarov AA, Archakov AI, Shumyantseva VV. [Physico-chemical methods for studing β-amyloid aggregation]. Biomed Khim. 2015 Mar-Apr;61(2):203-18. doi: 10.18097/PBMC20156102203. Review. Russian. PubMed PMID: 25978387. 7: Repalli J, Meruelo D. Screening strategies to identify HSP70 modulators to treat Alzheimer's disease. Drug Des Devel Ther. 2015 Jan 7;9:321-31. doi: 10.2147/DDDT.S72165. eCollection 2015. Review. PubMed PMID: 25609918; PubMed Central PMCID: PMC4294646. 8: Batzli KM, Love BJ. Agitation of amyloid proteins to speed aggregation measured by ThT fluorescence: a call for standardization. Mater Sci Eng C Mater Biol Appl. 2015 Mar;48:359-64. doi: 10.1016/j.msec.2014.09.015. Epub 2014 Sep 16. Review. PubMed PMID: 25579934. 9: Kumar NS, Nisha N. Phytomedicines as potential inhibitors of β amyloid aggregation: significance to Alzheimer's disease. Chin J Nat Med. 2014 Nov;12(11):801-18. doi: 10.1016/S1875-5364(14)60122-9. Review. PubMed PMID: 25480511. 10: Yang Y, Cui M. Radiolabeled bioactive benzoheterocycles for imaging β-amyloid plaques in Alzheimer's disease. Eur J Med Chem. 2014 Nov 24;87:703-21. doi: 10.1016/j.ejmech.2014.10.012. Epub 2014 Oct 7. Review. PubMed PMID: 25305715. 11: Romero D, Kolter R. Functional amyloids in bacteria. Int Microbiol. 2014 Jun;17(2):65-73. doi: 10.2436/20.1501.01.208. Review. PubMed PMID: 26418850. 12: Aulić S, Bolognesi ML, Legname G. Small-molecule theranostic probes: a promising future in neurodegenerative diseases. Int J Cell Biol. 2013;2013:150952. doi: 10.1155/2013/150952. Epub 2013 Nov 12. Review. PubMed PMID: 24324497; PubMed Central PMCID: PMC3845517. 13: Noël S, Cadet S, Gras E, Hureau C. The benzazole scaffold: a SWAT to combat Alzheimer's disease. Chem Soc Rev. 2013 Oct 7;42(19):7747-62. doi: 10.1039/c3cs60086f. Epub 2013 Jun 24. Review. PubMed PMID: 23793644. 14: Veloso A, Kerman K. Advances in electrochemical detection for study of neurodegenerative disorders. Anal Bioanal Chem. 2013 Jul;405(17):5725-41. doi: 10.1007/s00216-013-6904-3. Epub 2013 Mar 26. Review. PubMed PMID: 23529415. 15: Chopra A. 2-{3-[(18)F]Fluoro-4-(methylamino)phenyl}-1,3-benzothiazol-6-ol. 2012 Nov 14 [updated 2012 Dec 27]. Molecular Imaging and Contrast Agent Database (MICAD) [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2004-2013. Available from http://www.ncbi.nlm.nih.gov/books/NBK115136/ PubMed PMID: 23285496. 16: Leung K. 2-(4-(2-[(18)F]Fluoroethyl)piperidin-1-yl)benzo[4,5]imidazo[1,2-a]pyrimidine. 2012 Sep 27 [updated 2012 Dec 12]. Molecular Imaging and Contrast Agent Database (MICAD) [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2004-2013. Available from http://www.ncbi.nlm.nih.gov/books/NBK114830/ PubMed PMID: 23256221. 17: Benseny-Cases N, Klementieva O, Cladera J. In vitro oligomerization and fibrillogenesis of amyloid-beta peptides. Subcell Biochem. 2012;65:53-74. doi: 10.1007/978-94-007-5416-4_3. Review. PubMed PMID: 23224999. 18: Jameson LP, Smith NW, Dzyuba SV. Dye-binding assays for evaluation of the effects of small molecule inhibitors on amyloid (aβ) self-assembly. ACS Chem Neurosci. 2012 Nov 21;3(11):807-19. doi: 10.1021/cn300076x. Epub 2012 Aug 6. Review. PubMed PMID: 23173064; PubMed Central PMCID: PMC3503347. 19: Leung K. 5-(2E,4E)-5-(6-hydroxy-4-oxo-2-thioxo-1,2,3,4-tetrahydroxy-5 pyrimidinyl)-2,4-pentadienylidene-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione. 2012 Jul 1 [updated 2012 Oct 25]. Molecular Imaging and Contrast Agent Database (MICAD) [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2004-2013. Available from http://www.ncbi.nlm.nih.gov/books/NBK109729/ PubMed PMID: 23115807. 20: Mathis CA, Mason NS, Lopresti BJ, Klunk WE. Development of positron emission tomography β-amyloid plaque imaging agents. Semin Nucl Med. 2012 Nov;42(6):423-32. doi: 10.1053/j.semnuclmed.2012.07.001. Review. PubMed PMID: 23026364; PubMed Central PMCID: PMC3520098. |
PubChem Compound | 16953 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume